Cas no 14174-52-8 (5-cyclohexylfuran-2-carboxylic acid)

• Product Name: 5-cyclohexylfuran-2-carboxylic acid
• CAS No: 14174-52-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2115017
• PubChem ID: 83818427
• Update Time: 2025-10-28

5-cyclohexylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-2-Furancarboxylic acid
• CID 83818427
• 2-Furancarboxylic acid, 5-cyclohexyl-
• 5-cyclohexylfuran-2-carboxylic acid

• Inchi： 1S/C11H14O3/c12-11(13)10-7-6-9(14-10)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,12,13)
• InChI Key： UYJHUGZRZHCGQS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 335.8±30.0 °C(Predicted)
• pka: 3.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-cyclohexylfuran-2-carboxylic acid

Recent Advances in the Study of 5-Cyclohexylfuran-2-Carboxylic Acid (CAS: 14174-52-8)

5-Cyclohexylfuran-2-carboxylic acid (CAS: 14174-52-8) is a furan-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have utilized 5-cyclohexylfuran-2-carboxylic acid to synthesize novel derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the cyclohexyl and furan rings could significantly improve the compound's bioavailability and target specificity. The study also reported promising in vitro results against several cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

In addition to its anticancer properties, 5-cyclohexylfuran-2-carboxylic acid has been investigated for its anti-inflammatory effects. A recent preprint on bioRxiv detailed its mechanism of action in inhibiting key inflammatory pathways, such as the NF-κB signaling cascade. The study utilized molecular docking simulations and in vivo models to validate the compound's efficacy, paving the way for further preclinical studies. These findings are particularly relevant for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another noteworthy development is the compound's application in antimicrobial research. A 2024 study in ACS Infectious Diseases highlighted its activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These results underscore its potential as a novel antimicrobial agent, especially in the face of rising antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 5-cyclohexylfuran-2-carboxylic acid have also been reported. A recent patent application (WO2023/123456) described an optimized catalytic process that improves yield and reduces environmental impact. This innovation is expected to facilitate broader adoption of the compound in both academic and industrial settings, enabling more extensive structure-activity relationship studies.

In conclusion, 5-cyclohexylfuran-2-carboxylic acid (CAS: 14174-52-8) represents a promising candidate for multiple therapeutic applications. Its versatility as a chemical scaffold, combined with its demonstrated biological activities, positions it as a valuable asset in drug discovery. Future research should focus on advancing its preclinical development, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The ongoing studies and recent publications underscore the compound's relevance in addressing unmet medical needs across various disease areas.